Cas no 1022112-32-8 (Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate)
Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate
- MUADLTCJSNZNAN-UHFFFAOYSA-N
- 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoic acid ethyl ester
- Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate
-
- Inchi: 1S/C12H11F2NO5/c1-3-20-12(17)9(6(2)16)10-8(15(18)19)5-4-7(13)11(10)14/h4-5,9H,3H2,1-2H3
- InChI Key: MUADLTCJSNZNAN-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1C(C(=O)OCC)C(C)=O)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 398
- Topological Polar Surface Area: 89.2
Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E120380-25mg |
Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate |
1022112-32-8 | 25mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E120380-50mg |
Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate |
1022112-32-8 | 50mg |
$ 195.00 | 2022-06-05 |
Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate
Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate (CAS No. 1022112-32-8): A Comprehensive Overview
Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate, identified by its CAS number 1022112-32-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound exhibits a unique structural framework that combines a nitro-substituted aromatic ring with a fluorinated moiety, positioned on a β-ketoester backbone. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
The< strong>Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate molecule possesses a distinct electronic distribution due to the presence of both electron-withdrawing nitro and electron-donating fluorine substituents. The nitro group enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions, while the fluorine atoms introduce conformational rigidity and modulate metabolic stability. This combination of properties makes it an attractive building block for medicinal chemists seeking to design molecules with optimized pharmacokinetic profiles.
In recent years, there has been growing interest in the development of fluorinated nitroaromatic compounds as potential drug candidates. The< strong>2,3-difluoro-6-nitrophenyl moiety, in particular, has been explored for its ability to enhance binding affinity and metabolic resistance. For instance, studies have demonstrated that fluorine substitution can improve the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. Additionally, the nitro group can serve as a handle for further functionalization through reduction to an amine or diazotization reactions.
The< strong>Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate CAS No. 1022112-32-8 has been utilized in several synthetic protocols aimed at constructing more intricate scaffolds. One notable application is its use as a precursor in the synthesis of kinase inhibitors, where the β-ketoester functionality can undergo condensation reactions with various nucleophiles to generate heterocyclic structures. These inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways implicated in cancer and inflammatory diseases.
The pharmacological potential of< strong>Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate has also been investigated in the context of antimicrobial agents. The nitro group is known to exhibit bactericidal properties when incorporated into certain molecular frameworks, making it a valuable component in the design of novel antibiotics. Furthermore, the fluorinated aromatic ring can contribute to improved membrane penetration and reduced efflux pump resistance, enhancing overall antimicrobial efficacy.
In academic research, this compound has been employed as a key intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl or amino groups at specific positions within the molecule, enabling fine-tuning of its biological activity. The< strong>β-ketoester moiety also serves as a versatile platform for Michael additions and aldol condensations, further expanding its synthetic utility.
The industrial relevance of< strong>Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate CAS No. 1022112-32-8 is underscored by its incorporation into several drug discovery programs conducted by leading pharmaceutical companies. Its structural features align well with current trends in medicinal chemistry, which favor compounds with multiple functional handles and optimized physicochemical properties. As such, it continues to be a subject of interest for researchers aiming to develop next-generation therapeutics.
The synthesis of< strong>Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include nitration of a halogenated aromatic precursor followed by palladium-catalyzed cross-coupling reactions to introduce the fluorine atoms. The final step often involves esterification or ketal formation to stabilize the β-ketoester functionality. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization.
The< strong>Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate CAS No. 1022112-32-8 has also found applications in materials science beyond pharmaceuticals. Its ability to participate in coordination chemistry has led to its use as a ligand precursor for metal complexes with catalytic or luminescent properties. Additionally, its unique electronic structure makes it suitable for studying charge transport phenomena in organic semiconductors.
In conclusion,< strong>Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate represents a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features and synthetic accessibility make it an invaluable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow further within both academic and industrial settings.
1022112-32-8 (Ethyl 2-(2,3-difluoro-6-nitrophenyl)-3-oxobutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)